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Compound of Interest

Compound Name: 3-Formyl-2-iodophenyl acetate

CAS No.: 62672-59-7

Cat. No.: B14519091

Get Quote

Executive Safety Directive
Immediate Classification:Halogenated Organic Waste Primary Hazard: Aryl Iodide / Reactive

Aldehyde Critical Constraint: Do NOT dispose of in general "Non-Halogenated" solvent

streams. The presence of the Iodine atom (

) mandates segregation into halogenated waste streams to ensure proper high-temperature
incineration and compliance with EPA/RCRA regulations.

As a Senior Application Scientist, I emphasize that this compound is a multi-functional

intermediate. It contains an ester (hydrolyzable), an aldehyde (oxidizable/electrophilic), and an

aryl iodide (heavy halogen).[1] Your disposal protocol must prevent unintended side reactions

(polymerization/oxidation) in the waste container while ensuring regulatory compliance.

Pre-Disposal Waste Characterization
Before moving the material, categorize the physical state. The disposal pathway differs for pure

solids versus reaction mixtures (mother liquors).
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Parameter Specification Scientific Rationale

Chemical Class
Halogenated Aromatic

Ester/Aldehyde

Iodine requires specific

incineration protocols to

prevent incomplete

combustion byproducts.[1]

Reactivity Moderate (Aldehyde group)

Aldehydes can auto-oxidize to

carboxylic acids or polymerize

in the presence of strong

bases/acids.[1]

Waste Code (RCRA)
D001 (Ignitable - if in solvent),

Toxic (General)

Unless specifically listed (U/P

list), it defaults to characteristic

hazardous waste.[1]

Incompatibilities
Strong Oxidizers, Strong

Bases, Amines

Bases can hydrolyze the

acetate or trigger aldol

condensation; Oxidizers react

with the aldehyde.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired/Excess Inventory)
Use this protocol for dry powder or crystals.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber

glass jar. Avoid metal containers due to potential corrosion from iodine liberation over time.

Labeling: Affix a hazardous waste tag immediately.

Constituents: Write "3-Formyl-2-iodophenyl acetate, Solid."

Hazard Checkboxes: Check "Toxic" and "Irritant."

Transfer: Transfer the solid using a chemically resistant spatula (polypropylene or PTFE-

coated).

Segregation: Place the sealed jar into the Solid Hazardous Waste drum.
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Note: Do not dissolve the solid in solvent just to dispose of it as liquid. Solid incineration is

often more cost-effective and safer for containment.[1]

Scenario B: Disposal of Reaction Mixtures (Mother Liquors)
Use this protocol for filtrates containing the compound in solvents (e.g., DCM, Ethyl Acetate,

THF).[1]

Quenching (If Reactive Reagents Present):

If the mixture contains residual oxidizers or active coupling reagents, quench them before

binning.

Mechanism:[2][3][4][5] Ensure pH is neutral (pH 6-8).[1] Acidic waste can catalyze

aldehyde polymerization; basic waste can hydrolyze the acetate ester.

Solvent Compatibility Check:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into Halogenated

Waste.

If dissolved in Acetone, Ethyl Acetate, or Hexanes: You must still pour this into

Halogenated Waste because the solute (3-Formyl-2-iodophenyl acetate) contains

iodine.[1]

Crucial Rule:"One drop of halogen makes the whole bucket halogenated."

Transfer: Funnel the liquid into the dedicated Halogenated Carboy (usually Red or Yellow

tagged).

Safety Check: Ensure the carboy is not "bulging" (sign of over-pressurization) and has

adequate headspace (10%).

Visualization: Waste Stream Decision Tree
The following logic flow ensures you select the correct waste stream, preventing regulatory

fines and safety incidents.
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Waste Generation:
3-Formyl-2-iodophenyl acetate

Physical State?

Pure Solid / Precipitate

Solution / Mother Liquor

Solid Hazardous Waste Bin
(Label: Toxic/Irritant)

Direct Pack

Solvent Type?

Halogenated (DCM, CHCl3) Non-Halogenated (EtOAc, THF)

HALOGENATED Waste Carboy
(Contains Iodine)

Compatible Contaminated by Solute (Iodine)

Click to download full resolution via product page

Figure 1: Decision matrix for determining the correct waste stream. Note that liquid solutions

default to Halogenated Waste regardless of the carrier solvent due to the iodine content of the

solute.

Scientific Integrity & Safety Systems
Why "Halogenated" Matters (The Causality)
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In industrial incineration, halogenated wastes (containing F, Cl, Br, I) require scrubbers to

neutralize acidic gases (like HI, HCl) formed during combustion.[1] If you dispose of this

iodinated compound in a "Non-Halogenated" (Fuel Blending) stream, the iodine can corrode

the incinerator's infrastructure or be released as toxic iodine vapor (

) [1].

Chemical Incompatibility Alerts
Avoid Amines: Primary amines can react with the aldehyde group to form imines (Schiff

bases), releasing water and heat.

Avoid Strong Acids: Acids can catalyze the transesterification or hydrolysis of the acetate

group.

Self-Validation: Before closing a waste container, verify the pH is typically between 4-9.[1]

Extreme pH suggests reactive species are present that could degrade the 3-Formyl-2-
iodophenyl acetate, leading to unknown byproducts.[1]

Emergency Spill Response
Isolate: Evacuate the immediate area if dust is airborne.

PPE: Wear Nitrile gloves (double gloved recommended for organic iodides), safety goggles,

and a lab coat.

Neutralize: If liquid, absorb with vermiculite or sand. Do not use paper towels for large spills

of oxidizable aldehydes as they can increase flammability risk.

Clean: Wash the area with a mild soap solution. Do not use bleach (hypochlorite), as it can

oxidize the iodide to iodine (

), creating toxic purple fumes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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